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Compound of Interest

Compound Name: Metallo-|A-lactamase-IN-13

Cat. No.: B15137720

For researchers and drug development professionals utilizing Metallo--lactamase-IN-13, a
pan-inhibitor of metallo-f-lactamases, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS)
for Metallo-f3-lactamase-IN-13 is not publicly available, general principles of chemical waste
management provide a robust framework for its safe handling and disposal. This guide offers a
comprehensive, step-by-step approach to managing this compound as chemical waste,
thereby minimizing risks and ensuring compliance with standard laboratory safety protocols.

Metallo-B-lactamase-IN-13 is a solid compound with the chemical formula CisH10F3N702S2.[1]
Its intended use is for laboratory research purposes only.[1][2] Given its complex chemical
structure containing fluorine, nitrogen, and sulfur, it is imperative to treat it as a chemical waste
and avoid disposal via standard drainage systems.

Property Information

Chemical Name Metallo-B-lactamase-IN-13
CAS Number 1802366-23-9

Molecular Formula C15H10F3N702S2

Physical Form Solid

Laboratory Research (pan Metallo-B-Lactamase

Primary Use o
inhibitor)
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Step-by-Step Disposal Protocol

The following protocol is based on established guidelines for the disposal of chemical waste
from laboratory settings. It is essential to adhere to your institution's specific hazardous waste
management procedures.

1. Personal Protective Equipment (PPE): Before handling Metallo-p-lactamase-IN-13 for
disposal, ensure you are wearing appropriate PPE, including:

o Safety goggles
o Chemical-resistant gloves (e.g., nitrile)
e Alaboratory coat

2. Waste Segregation: Proper segregation of chemical waste is crucial to prevent unintended
reactions and ensure correct disposal.

e Solid Waste: Collect any solid Metallo-B-lactamase-IN-13, as well as consumables
contaminated with it (e.g., weighing boats, contaminated paper towels), in a designated,
compatible waste container. Do not mix with other types of waste unless explicitly permitted
by your institution's waste management plan.

o Liquid Waste: If Metallo-B-lactamase-IN-13 has been dissolved in a solvent, the entire
solution is considered chemical waste. Segregate halogenated and non-halogenated solvent
wastes into separate, clearly labeled containers.

e Sharps: Any sharps (e.g., needles, broken glass) contaminated with Metallo-pB-lactamase-IN-
13 should be disposed of in a designated sharps container for chemical waste.

3. Container Selection and Labeling:

« Use containers that are compatible with the chemical waste. For instance, avoid using metal
containers for corrosive wastes.

o Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.

o Label the waste container clearly and accurately. The label should include:
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The words "Hazardous Waste" or "Chemical Waste"

[e]

o

The full chemical name: "Metallo-[3-lactamase-IN-13"

[¢]

The approximate concentration and quantity of the waste

The date of accumulation

[¢]

[e]

The primary hazard(s) (if known, otherwise list as "Chemical Waste for Laboratory Use")
. Storage of Chemical Waste:

Store the sealed and labeled waste container in a designated, well-ventilated waste
accumulation area within the laboratory.

Ensure the storage area is away from general laboratory traffic and sources of ignition.

Do not accumulate excessive amounts of waste. Adhere to the limits set by your institution
and regulatory bodies.

. Final Disposal:

Arrange for the collection of the chemical waste through your institution's Environmental
Health and Safety (EHS) office or equivalent department.

Follow their specific procedures for waste pickup and documentation.
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Workflow for the proper disposal of Metallo-3-lactamase-IN-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Disposal of Metallo-3-lactamase-
IN-13 in a Research Environment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137720#metallo-a-lactamase-in-13-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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